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Compound of Interest

Compound Name: Shizukanolide C

Cat. No.: B1159937

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Shizukanolide C. The following
procedural guidance is designed to ensure safe handling, storage, and disposal of this
sesquiterpenoid lactone.

Chemical and Physical Properties

A summary of the key quantitative data for Shizukanolide C and a related compound is
presented below for easy reference and comparison.

General Sesquiterpenoid

Property Shizukanolide .
Lactone (lllustrative)
Molecular Formula C15H1802
Molecular Weight 230.30 g/mol [1]
CAS Number 78749-47-0[2]
Appearance Not specified Liquid
Acute Toxicity (Oral) Not available LD50 Oral - Rat - 4,500 mg/kg

Hazard Identification and Precautionary Measures
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Shizukanolide C is a sesquiterpenoid lactone. While specific toxicity data for Shizukanolide C
is limited, related compounds are known to cause skin irritation, serious eye irritation, and may
cause an allergic skin reaction. It is also noted to be toxic to aquatic life.

Hazard Statements:

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H401: Toxic to aquatic life.

Precautionary Statements:

e P261: Avoid breathing mist or vapors.

e P264: Wash skin thoroughly after handling.

e P272: Contaminated work clothing must not be allowed out of the workplace.
e P273: Avoid release to the environment.

o P280: Wear protective gloves/ eye protection/ face protection.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Shizukanolide C to
minimize exposure and ensure personal safety.
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PPE Category

Specification

Eye/Face Protection

Wear chemical safety goggles that provide a
complete seal.[3] A face shield should be worn
in addition to goggles when there is a splash
hazard.[3]

Skin Protection

Wear a lab coat or chemical-resistant coveralls.
Ensure that long pants and closed-toe shoes
are worn.[4] Pant legs should be worn outside of

boots to prevent chemicals from entering.[3]

Hand Protection

Chemical-resistant gloves (e.qg., nitrile or
neoprene) are required.[4] Regularly inspect
gloves for any signs of degradation or puncture.

Change gloves immediately if contaminated.

Respiratory Protection

If working in a poorly ventilated area or if there
is a risk of aerosol formation, use a NIOSH-
approved respirator with an appropriate organic

vapor cartridge.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling Shizukanolide C in a laboratory

setting.

» Preparation and Area Designation:

o Work in a well-ventilated area, preferably within a chemical fume hood.

o Designate a specific area for handling Shizukanolide C and ensure it is clearly marked.

o Have an emergency eyewash station and safety shower readily accessible.

o Keep a spill kit readily available.

e Donning PPE:
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o Before handling the compound, put on all required PPE as specified in the table above.

e Handling the Compound:
o Avoid direct contact with the skin, eyes, and clothing.[5][6]
o Avoid the formation of dust and aerosols.[5][6]
o Use non-sparking tools to prevent ignition sources.[5][6]

e In Case of Exposure:

o If on skin: Immediately wash the affected area with plenty of soap and water. If skin
irritation or a rash occurs, seek medical attention.

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

o If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.

o If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6]

o The powder form of Shizukanolide should be stored at -20°C for long-term stability (up to 3
years).[7] In solvent, it should be stored at -80°C for up to 1 year.[7]

Disposal Plan

Proper disposal of Shizukanolide C and any contaminated materials is crucial to prevent
environmental contamination and ensure safety.

o Waste Collection:
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o Collect all waste materials, including empty containers, contaminated PPE, and spill
cleanup materials, in a designated and clearly labeled hazardous waste container.

o Disposal Procedure:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.

o Do not allow the product to enter drains.

Workflow and Safety Logic

The following diagram illustrates the logical flow of operations and critical safety checkpoints
when working with Shizukanolide C.
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Caption: Workflow for Safe Handling of Shizukanolide C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Shizukanolide C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1159937#personal-protective-equipment-for-
handling-shizukanolide-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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